Cas no 896323-77-6 (methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate structure
896323-77-6 structure
Product Name:methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
CAS No:896323-77-6
MF:C15H17N5O4
MW:331.326582670212
CID:5954740
PubChem ID:18573477
Update Time:2025-10-29

methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
    • 3H-Imidazo[2,1-f]purine-3-acetic acid, 1,2,4,8-tetrahydro-1,7-dimethyl-2,4-dioxo-8-(2-propen-1-yl)-, methyl ester
    • SR-01000022006
    • AKOS005185710
    • methyl 2-(4,7-dimethyl-1,3-dioxo-6-prop-2-enylpurino[7,8-a]imidazol-2-yl)acetate
    • F2542-1768
    • 896323-77-6
    • SR-01000022006-1
    • Inchi: 1S/C15H17N5O4/c1-5-6-18-9(2)7-19-11-12(16-14(18)19)17(3)15(23)20(13(11)22)8-10(21)24-4/h5,7H,1,6,8H2,2-4H3
    • InChI Key: BFDUVYDVUIGQFD-UHFFFAOYSA-N
    • SMILES: N12C=C(C)N(CC=C)C1=NC1=C2C(=O)N(CC(OC)=O)C(=O)N1C

Computed Properties

  • Exact Mass: 331.12805404g/mol
  • Monoisotopic Mass: 331.12805404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 89.2Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • pka: 8.57±0.20(Predicted)

methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2542-1768-2μmol
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate
896323-77-6 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2542-1768-5μmol
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate
896323-77-6 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2542-1768-10μmol
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate
896323-77-6 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2542-1768-20μmol
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate
896323-77-6 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2542-1768-1mg
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate
896323-77-6 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2542-1768-2mg
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate
896323-77-6 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2542-1768-3mg
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate
896323-77-6 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2542-1768-4mg
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate
896323-77-6 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2542-1768-5mg
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate
896323-77-6 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2542-1768-10mg
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate
896323-77-6 90%+
10mg
$79.0 2023-05-16

Additional information on methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Research Brief on Methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate (CAS: 896323-77-6)

Recent studies on methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate (CAS: 896323-77-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazopurine scaffold, has garnered attention for its promising biological activities, particularly in the modulation of key enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis and structural elucidation of this compound have been extensively documented, with recent advancements focusing on optimizing its yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and assess its stability under various physiological conditions. These studies have provided a solid foundation for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate exhibits significant inhibitory effects on specific kinases and proteases, which are critical targets in cancer and autoimmune diseases. Notably, its ability to selectively inhibit these enzymes while minimizing off-target effects has positioned it as a potential candidate for targeted therapy. Recent findings also suggest its role in modulating cellular apoptosis and proliferation pathways, further underscoring its therapeutic potential.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles, with preliminary data indicating good oral bioavailability and metabolic stability. However, challenges remain in optimizing its formulation to enhance solubility and reduce potential toxicity. Ongoing research is exploring prodrug strategies and nanoformulations to address these limitations and improve its clinical applicability.

The compound's mechanism of action has been investigated through molecular docking and dynamics simulations, which have provided insights into its binding interactions with target proteins. These computational studies, complemented by experimental validations, have elucidated the structural determinants of its activity, paving the way for the design of derivatives with enhanced potency and selectivity.

In conclusion, methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate represents a promising scaffold for the development of next-generation therapeutics. Its multifaceted biological activities and favorable pharmacokinetic properties warrant further investigation in preclinical and clinical settings. Future research should focus on expanding its therapeutic indications and addressing formulation challenges to accelerate its translation into clinical practice.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd